Cas no 85302-07-4 (2-(dimethylaminomethylene)cyclohexane-1,3-dione)

2-(dimethylaminomethylene)cyclohexane-1,3-dione structure
85302-07-4 structure
Product Name:2-(dimethylaminomethylene)cyclohexane-1,3-dione
CAS No:85302-07-4
Molecular Formula:C9H13NO2
Molecular Weight:167.205022573471
MDL:MFCD00172118
CID:60862
PubChem ID:359353

2-(dimethylaminomethylene)cyclohexane-1,3-dione Properties

Names and Identifiers

    • 2-((Dimethylamino)methylene)cyclohexane-1,3-dione
    • 2-[(Dimethylamino)methylene]cyclohexane-1,3-dione
    • 2-(dimethylaminomethylidene)cyclohexane-1,3-dione
    • 2-Dimethylaminomethylenecyclohexane-1,3-dione
    • 2-((N,N-dimethylamino)methylene)cyclohexane-1,3-dione
    • 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione
    • 2-[(dimethylamino)methylidene]cyclohexane-1,3-dione
    • 2-dimethylaminomethylene-cyclohexan-1,3-dione
    • 2-(dimethylaminomethylene)cyclohexane-1,3-dione
    • 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione (ACI)
    • 2-((Dimethylamino)methylene)cyclohexan-1,3-dione
    • NSC 620164
    • 2-dimethylaminomethylene-1,3-cyclohexanedione
    • NSC-620164
    • SY083292
    • 2-Dimethylaminomethylenecyclohexane-1,3-dione, AldrichCPR
    • 2-[(dimethylamino)methylene]-cyclohexane-1,3-dione
    • AKOS000674749
    • Cyclohexane-1,3-dione, 2-dimethylaminomethylene-
    • 85302-07-4
    • DTXSID30326881
    • BBL012938
    • 2-(dimethylaminomethylene)-cyclohexane-1,3-dione
    • EN300-26458
    • SCHEMBL955853
    • J-509276
    • STK790242
    • NSC620164
    • 2-((dimethylamino)methylene)-cyclohexane-1,3-dione
    • G10318
    • Z57107745
    • 2-((Dimethylamino)-methylene)cyclohexane-1,3-dione
    • 2-Dimethylaminomethylene-cyclohexane-1,3-dione
    • F0797-0075
    • DB-020275
    • 2-[(Dimethylamino)methylene]-1,3-cyclohexanedione #
    • 2-(dimethylaminomethylene)-cyclohexane- 1,3-dione
    • CS-0145586
    • 2-[(Dimethylamino)methylene]cyclohexane-1.3-dione
    • MFCD00172118
    • 2-[(dimethylamino)methylene]cyclohexane-1,3-dione
    • 2-dimethylaminomethylidenecyclohexane-1,3-dione
    • 1D-002
    • MDL: MFCD00172118
    • InChIKey: USUMAAZJCOVPIN-UHFFFAOYSA-N
    • Inchi: 1S/C9H13NO2/c1-10(2)6-7-8(11)4-3-5-9(7)12/h6H,3-5H2,1-2H3
    • SMILES: O=C1CCCC(=O)/C/1=C\N(C)C

Computed Properties

  • Exact Mass: 167.09500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 167.094628657g/mol
  • Heavy Atom Count: 12
  • Complexity: 223
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • LogP: 0.75400
  • PSA: 37.38000
  • Refractive Index: 1.586
  • Boiling Point: 274.5 °C at 760 mmHg
  • Flash Point: 274.5 °C at 760 mmHg
  • Density: 1.19

2-(dimethylaminomethylene)cyclohexane-1,3-dione Security Information

  • Dangerous goods sign: Xn
  • Hazardous Material transportation number:NONH for all modes of transport
  • Risk Phrases: 22

2-(dimethylaminomethylene)cyclohexane-1,3-dione Customs Data

  • HS CODE:2922399090
  • Customs Data:

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(dimethylaminomethylene)cyclohexane-1,3-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004Q1W-1g
2-((Dimethylamino)methylene)cyclohexane-1,3-dione
85302-07-4 97%
1g
$110.00 2025-02-21
A2B Chem LLC
AC19588-1g
2-[(Dimethylamino)methylene]-1,3-cyclohexanedione
85302-07-4 97%
1g
$129.00 2024-04-19
Aaron
AR004QA8-50mg
2-((Dimethylamino)methylene)cyclohexane-1,3-dione
85302-07-4 95%
50mg
$52.00
abcr
AB312412-1 g
2-[(Dimethylamino)methylene]-1,3-cyclohexanedione, 95%; .
85302-07-4 95%
1g
€231.50 2023-04-26
Ambeed
A261453-5g
2-((Dimethylamino)methylene)cyclohexane-1,3-dione
85302-07-4 95%
5g
$219.0 2025-03-05
Apollo Scientific
OR960744-250mg
2-[(Dimethylamino)methylene]-1,3-cyclohexanedione
85302-07-4 95%
250mg
£36.00 2025-02-20
Chemenu
CM203344-5g
2-Dimethylaminomethylenecyclohexane-1,3-dione
85302-07-4 95%
5g
$473 2021-08-04
Cooke Chemical
BD8259747-1g
2-((Dimethylamino)methylene)cyclohexane-1,3-dione
85302-07-4 98%
1g
RMB 580.80 2025-02-21
Enamine
EN300-26458-0.05g
2-[(dimethylamino)methylidene]cyclohexane-1,3-dione
85302-07-4 95%
0.05g
$19.0 2024-06-18
eNovation Chemicals LLC
D257237-1g
2-((dimethylamino)methylene)cyclohexane-1,3-dione
85302-07-4 95%
1g
$99 2021-10-15

2-(dimethylaminomethylene)cyclohexane-1,3-dione Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Acetals of lactams and acid amides. 48. Reaction of enamino diketones with amide acetals. Synthesis of coumarins and carbostyrils
Granik, V. G.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1987, (11), 1470-6

Synthetic Circuit 2

Reaction Conditions
1.1 1 h, 100 °C
Reference
Inhibition studies on carbonic anhydrase isoforms I, II, IV and IX with N-arylsubstituted secondary sulfonamides featuring a bicyclic tetrahydroindazole scaffold
Salerno, Silvia; et al, European Journal of Medicinal Chemistry, 2021, 220,

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Toluene ;  2 h, reflux
Reference
A novel synthetic approach to 4-acetamido-1-arylindazoles via Semmler-Wolff rearrangement of 1-aryl-6,7-dihydro-5H-indazol-4-one oxime
Manjunatha, Sulur G.; et al, Tetrahedron Letters, 2014, 55(22), 3348-3350

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Toluene ;  reflux
Reference
Semmler-Wolff aromatisation: a concise route for the synthesis of 5-amino-quinazolines and 4-amino-indoles
Manjunatha, Sulur G.; et al, Tetrahedron Letters, 2014, 55(47), 6441-6446

Synthetic Circuit 5

Reaction Conditions
1.1 Solvents: Dimethylacetamide ;  2 h, reflux
Reference
Identification, synthesis, and pharmacological evaluation of tetrahydroindazole based ligands as novel antituberculosis agents
Guo, Songpo; et al, Journal of Medicinal Chemistry, 2010, 53(2), 649-659

2-(dimethylaminomethylene)cyclohexane-1,3-dione Raw materials

2-(dimethylaminomethylene)cyclohexane-1,3-dione Preparation Products

2-(dimethylaminomethylene)cyclohexane-1,3-dione Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:85302-07-4)2-(dimethylaminomethylene)cyclohexane-1,3-dione
A933026
Purity:99%
Quantity:5g
Price($):197.0